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For researchers, scientists, and drug development professionals utilizing nonlinear optical

phenomena, the choice of the right crystal is paramount for experimental success. Beta-Barium

Borate (BBO) stands out as a versatile and widely used nonlinear crystal. However, its

performance is critically dependent on the temporal characteristics of the laser pulses

employed. This guide provides an objective comparison of BBO crystal performance in

femtosecond versus nanosecond pulse regimes, supported by experimental data and detailed

methodologies.

Key Performance Parameters: A Head-to-Head
Comparison
The interaction of laser pulses with BBO crystals is governed by a set of key performance

parameters that differ significantly between the femtosecond and nanosecond regimes.

Understanding these differences is crucial for optimizing applications such as second harmonic

generation (SHG), optical parametric amplification (OPA), and optical parametric oscillation

(OPO).
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Performance
Parameter

Femtosecond
Pulse Regime

Nanosecond Pulse
Regime

Significance

Damage Threshold

Higher (e.g., >200

GW/cm² @ 800 nm,

100 fs)[1]

Lower (e.g., 0.5

GW/cm² @ 1064 nm,

10 ns)[1]

The much higher peak

intensity of

femtosecond pulses

necessitates a higher

damage threshold.

BBO's high damage

threshold makes it

suitable for high-

power applications in

both regimes.[2][3][4]

[5]

Temporal Dispersion

(Group Velocity

Mismatch - GVM)

Critical consideration.

Significant GVM leads

to temporal walk-off

between fundamental

and harmonic pulses,

broadening the output

pulse.[3]

Generally negligible

due to the longer

pulse duration.

GVM is a major

limiting factor for

conversion efficiency

and pulse duration in

the femtosecond

regime, often requiring

the use of very thin

crystals.[6][7]

Phase-Matching

Bandwidth

Broader spectral

bandwidth of

femtosecond pulses

requires a larger

phase-matching

bandwidth to

efficiently convert the

entire spectrum.[8]

The narrow spectrum

of nanosecond pulses

requires a less

stringent phase-

matching bandwidth.

A wider phase-

matching bandwidth

allows for the efficient

frequency conversion

of broadband

femtosecond pulses.

[8]

Nonlinear Conversion

Efficiency

Can be very high due

to high peak

intensities, but limited

by GVM and the need

for thin crystals.

High conversion

efficiencies are readily

achievable with longer

interaction lengths in

thicker crystals.[5][9]

[10]

The choice of crystal

length is a trade-off

between conversion

efficiency and

preserving the short
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pulse duration in the

femtosecond regime.

Crystal Thickness

Typically very thin

(microns to a few

millimeters) to

minimize temporal

walk-off due to GVM.

[6][7][11][12]

Thicker crystals

(several millimeters to

centimeters) are

commonly used to

maximize the

interaction length and

conversion efficiency.

[6][13]

The optimal crystal

thickness is a critical

design parameter that

differs significantly

between the two

regimes.

Experimental Protocols: Methodologies for
Characterization
The performance of BBO crystals is evaluated through various experimental setups. Below are

summarized methodologies for key experiments in both femtosecond and nanosecond

regimes.

Second Harmonic Generation (SHG)
Objective: To efficiently convert a fundamental laser frequency to its second harmonic.

Femtosecond SHG:

Laser Source: A mode-locked Ti:sapphire laser system providing femtosecond pulses

(e.g., <100 fs) at a high repetition rate.

Crystal: A thin BBO crystal (typically <1 mm) cut for the appropriate phase-matching angle.

The crystal is often mounted on a rotation stage for fine-tuning the phase-matching.

Focusing: The fundamental beam is focused into the BBO crystal using a lens to achieve

the necessary peak intensity for efficient nonlinear conversion.

Detection: A spectrometer is used to analyze the spectrum of the generated second

harmonic light, and a power meter measures the conversion efficiency. A key
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consideration is the management of group velocity mismatch to avoid significant pulse

broadening.[14]

Nanosecond SHG:

Laser Source: A Q-switched Nd:YAG laser providing nanosecond pulses (e.g., 5-10 ns).

Crystal: A thicker BBO crystal (typically several millimeters) to maximize the interaction

length.

Beam Conditioning: The laser beam may be conditioned to ensure good beam quality,

which is important for achieving high conversion efficiency.

Separation and Measurement: Dichroic mirrors are used to separate the second harmonic

from the fundamental beam. Power meters are used to measure the output power of both

beams to determine the conversion efficiency.

Optical Parametric Amplification (OPA) and Oscillation
(OPO)
Objective: To generate tunable wavelength light.

Femtosecond OPA/OPO:

Pumping: A portion of the output from a high-power femtosecond laser system is used to

pump the BBO crystal.

Seed (for OPA): A white-light continuum generated from a small fraction of the laser output

can be used as a seed for the amplification of a broad range of wavelengths.

Crystal and Tuning: A BBO crystal is used as the nonlinear medium. Wavelength tuning is

achieved by rotating the crystal to change the phase-matching angle.

Output: The amplified signal and idler beams are separated from the pump beam using

dichroic mirrors. The pulse duration of the output is a critical parameter to measure, often

using an autocorrelator.

Nanosecond OPO:
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Pumping: The output of a Q-switched laser (e.g., the third harmonic of a Nd:YAG laser at

355 nm) is used to pump the BBO crystal.

Cavity: The BBO crystal is placed within an optical cavity formed by two mirrors, one of

which is partially reflective at the signal or idler wavelength to provide feedback for

oscillation.

Tuning: Wavelength tuning is achieved by rotating the BBO crystal.

Output: The generated signal and idler beams are coupled out of the cavity. The output

power and wavelength are measured as a function of the crystal angle.

Logical Workflow for Pulse Regime Selection
The choice between femtosecond and nanosecond pulses for an application involving BBO

crystals depends on the specific experimental goals. The following diagram illustrates a logical

workflow for this selection process.
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Experimental Requirement

Decision Point

Femtosecond Regime Nanosecond Regime

Primary Experimental Goal

Time Resolution Critical?

Femtosecond Pulses

Yes

Nanosecond Pulses

No

Applications:
- Ultrafast Spectroscopy
- Multiphoton Microscopy

- Micromachining

Key Considerations:
- Group Velocity Mismatch
- Thin Crystals Required

- Broad Phase-Matching Bandwidth

Applications:
- High-Energy OPOs
- Material Processing

- LIDAR

Key Considerations:
- High Conversion Efficiency

- Thicker Crystals for High Gain
- Lower Damage Threshold
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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scientists and researchers to drive progress in science

and industry.
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